Cas no 2680677-56-7 (6-(2,2,2-Trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid)

• Product Name: 6-(2,2,2-Trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid
• CAS No: 2680677-56-7
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 6529830
• PubChem ID: 165938686
• Update Time: 2025-05-24

6-(2,2,2-Trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680677-56-7
• EN300-28281978
• 6-(2,2,2-trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid
• 6-(2,2,2-Trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid

• Inchi： 1S/C11H14F3NO3/c12-11(13,14)9(18)15-6-1-3-10(4-2-6)5-7(10)8(16)17/h6-7H,1-5H2,(H,15,18)(H,16,17)
• InChI Key： SQGRRAXBFKJKHG-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCC2(CC1)CC2C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-(2,2,2-Trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid

Comprehensive Overview of 6-(2,2,2-Trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid (CAS No. 2680677-56-7)

The compound 6-(2,2,2-Trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid (CAS No. 2680677-56-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and the presence of a trifluoroacetamido group make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small-molecule inhibitors and protease-targeting therapeutics.

One of the key features of this compound is its spiro[2.5]octane scaffold, which introduces rigidity and conformational constraints to the molecule. This structural attribute is often exploited in medicinal chemistry to enhance binding affinity and selectivity toward biological targets. The carboxylic acid moiety further allows for derivatization, enabling the creation of esters, amides, and other functionalized derivatives. Such versatility makes 6-(2,2,2-Trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid a promising candidate for structure-activity relationship (SAR) studies.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The trifluoroacetamido group in this molecule aligns with this trend, as fluorine atoms are known to improve lipophilicity and membrane permeability. This has led to increased interest in 2680677-56-7 as a building block for fluorine-containing drugs, particularly in oncology and neurology research. Additionally, its potential role in peptidomimetics and enzyme inhibitors has been explored in several preclinical studies.

From a synthetic chemistry perspective, the preparation of 6-(2,2,2-Trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid involves multi-step organic transformations, including spirocyclization and amide coupling reactions. Optimizing these processes is critical for achieving high yields and purity, which are essential for downstream applications. Recent advancements in flow chemistry and catalysis have provided new avenues for scaling up the production of such complex molecules, addressing challenges related to cost and efficiency.

The compound’s relevance extends beyond pharmaceuticals. In agrochemical research, its structural motifs have been investigated for their potential in designing herbicides and pesticides with improved environmental profiles. The spirocyclic framework may contribute to reduced toxicity and increased target specificity, aligning with the growing emphasis on green chemistry and sustainable practices.

As the scientific community continues to explore 2680677-56-7, questions frequently arise about its physicochemical properties, such as solubility, stability, and reactivity. These parameters are crucial for formulation development and in vivo studies. Moreover, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its interactions with biological targets, accelerating the drug discovery pipeline.

In conclusion, 6-(2,2,2-Trifluoroacetamido)spiro[2.5]octane-1-carboxylic acid represents a fascinating intersection of synthetic chemistry and biomedical research. Its unique architecture and functional groups position it as a valuable asset in the quest for novel therapeutics and agrochemicals. With ongoing advancements in cheminformatics and high-throughput screening, the full potential of this compound is yet to be realized, making it a subject of enduring interest in the scientific community.